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Compound of Interest

Compound Name: 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl

Cat. No.: B053964 Get Quote

An In-depth Technical Guide to 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl

Introduction
4,4'-Bis(triethoxysilyl)-1,1'-biphenyl is an organosilicon compound featuring a rigid biphenyl

core functionalized with a triethoxysilyl group at both para positions. This unique structure

imparts valuable properties, making it a significant precursor in the field of materials science.

The biphenyl unit provides thermal stability and desirable optical properties, while the terminal

triethoxysilyl groups allow for hydrolysis and condensation reactions. These reactions are

fundamental to forming stable silicon-oxygen networks (siloxane bonds), making the molecule

an ideal building block for creating hybrid organic-inorganic materials through sol-gel

processes.[1][2] Its applications range from the synthesis of advanced nanomaterials to its use

as a cross-linking agent and a surface modification agent.[1]

Physicochemical Properties
The key physical and chemical properties of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl are

summarized below. This data is essential for its handling, storage, and application in various

experimental setups. The compound is typically a colorless to pale yellow liquid or solid that is

soluble in many organic solvents and reacts slowly with moisture.[1][3]
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Property Value

Molecular Weight 478.73 g/mol [4][5]

Molecular Formula C₂₄H₃₈O₆Si₂[1][4][6]

CAS Number 123640-93-7[6]

Appearance Colorless to pale yellow liquid or solid[1]

Boiling Point 203-206 °C @ 0.3 mmHg[3]

Density 1.047 g/mL at 25 °C[3]

Refractive Index 1.5039[3]

Flash Point > 110 °C (> 230 °F)[3]

Hydrolytic Sensitivity Reacts slowly with moisture/water[3]

Synthesis and Reactivity
The synthesis of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl can be achieved using raw materials

such as 4,4'-Dibromobiphenyl and ethyl silicate.[3] The core reactivity of the molecule is

dominated by the hydrolysis of its triethoxysilyl groups to form reactive silanol (Si-OH) groups.

These silanols can then undergo condensation with other silanol groups or with hydroxyl

groups on inorganic surfaces to form stable siloxane (Si-O-Si) bonds. This reactivity is the

foundation of the sol-gel process and makes the compound an effective coupling agent and

precursor for crosslinked materials.[1] It has also been shown to be a reactive nucleophile in

palladium-catalyzed cross-coupling reactions.

Starting Materials

4,4'-Dibromobiphenyl

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl

Synthesis Reaction

Ethyl Silicate

Synthesis Reaction
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Caption: General synthesis pathway for 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl.

Key Applications
The bifunctional nature of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl makes it a versatile precursor

for a variety of advanced materials, particularly in nanotechnology and polymer science.

Nanomaterials Precursor: It is utilized as a primary building block to prepare helical 4,4'-

biphenylene-silica nanotubes and nanoribbons.[3] It also serves as an indicator for

determining the chirality of these helical silica structures.[3]

Thin Films: Biphenylene-bridged silsesquioxane thin films can be fabricated by the sol-gel

method using this compound.[3]

Hybrid Nanofibers: In a notable application, it is used to create the first purely hybrid organic-

inorganic organosilane nanofibers through a combination of a sol-gel process and

electrospinning techniques, without the need for polymer additives.[2]

Crosslinked Polymers: The molecule is used in condensation reactions with linear aliphatic

diols to produce biphenyl-bridged, crosslinked polyalkoxysilanes.[3]

Experimental Protocols
Protocol: Preparation of Hybrid Nanofibers via Sol-Gel
and Electrospinning
This protocol details the synthesis of pure hybrid organosilane nanofibers composed solely of

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl (BTEBP), adapted from a patented process.[2] The

method combines a sol-gel process with an electrospinning technique.[2]

Materials:

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl (BTEBP, ≥90%)[2]

Ethanol (EtOH, 99.9%)[2]
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Deionized water (H₂O)[2]

Hydrochloric acid (HCl, 35%)[2]

Procedure:

Sol Preparation:

In a suitable reaction vessel, mix BTEBP and ethanol.

Stir the mixture vigorously at 700 rpm for 30 minutes at room temperature.[2]

Prepare an aqueous solution of HCl. Add this solution dropwise to the BTEBP/ethanol

mixture to initiate hydrolysis. The molar ratio between deionized water and the

organosilane precursor is a critical parameter.[2]

Adjust the final pH of the sol to approximately 2 using the HCl solution.[2]

Continue stirring the sol to allow for the hydrolysis and condensation reactions to proceed,

leading to an increase in viscosity.

Viscosity Optimization:

Monitor the viscosity of the sol over time. The viscosity must be optimized for the

electrospinning process.[2]

If necessary, adjust the viscosity by controlled distillation of the solvent (ethanol).[2]

Electrospinning:

Load the prepared sol with optimal viscosity into an industrial roller electrospinning

machine (e.g., Nanospider™).[2]

Apply a high voltage to the system to initiate the electrospinning process, directing the

charged jet of sol onto a collector.

The solvent evaporates rapidly, resulting in the formation of solid hybrid nanofibers on the

collector.[2]
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Characterization:

The resulting nanofibers can be characterized using techniques such as Scanning

Electron Microscopy (SEM) to analyze morphology and diameter, Fourier-Transform

Infrared (FTIR) and Raman Spectroscopy to confirm the chemical structure, and

Thermogravimetric Analysis (TGA) to assess thermal stability.[2]

Sol-Gel Process Electrospinning
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Caption: Experimental workflow for hybrid nanofiber synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b053964#4-4-bis-triethoxysilyl-1-1-biphenyl-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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